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The CRTH2 Signaling Pathway
Activation of the CRTH2 receptor by an agonist like DK-PGD2 initiates a signaling cascade

through a pertussis toxin-sensitive Gαi/o protein.[10] This leads to two primary downstream

effects: the inhibition of adenylyl cyclase, which decreases intracellular cyclic AMP (cAMP)

levels, and the activation of phospholipase Cβ (PLCβ) by the Gβγ subunit, which generates

inositol triphosphate (IP3) and mobilizes Ca2+ from intracellular stores.[5] This increase in

intracellular calcium is linked to immune cell activation, chemotaxis, and degranulation.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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